Cas no 1196074-43-7 (4-Amino-2-methoxy-5-nitrobenzonitrile)

4-Amino-2-methoxy-5-nitrobenzonitrile is a versatile organic compound with distinct chemical properties. It exhibits strong nitro and amino functionalities, which render it suitable for a variety of synthetic reactions. The methoxy group enhances solubility and reactivity, while the nitro group provides oxidative stability. This compound is ideal for producing pharmaceuticals, dyes, and polymers, offering high purity and reliable performance in chemical syntheses.
4-Amino-2-methoxy-5-nitrobenzonitrile structure
1196074-43-7 structure
Product Name:4-Amino-2-methoxy-5-nitrobenzonitrile
CAS No:1196074-43-7
MF:C8H7N3O3
MW:193.159481287003
MDL:MFCD20040384
CID:1065460
PubChem ID:58279973
Update Time:2025-06-18

4-Amino-2-methoxy-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-methoxy-5-nitrobenzonitrile
    • 4-amino-2-methoxy-5-nitro-benzonitrile
    • DB-061583
    • BS-14606
    • MZSOAOZWWJQCHD-UHFFFAOYSA-N
    • C71656
    • 1196074-43-7
    • SCHEMBL1511848
    • AKOS024067623
    • CS-0098256
    • MFCD20040384
    • WXB07443
    • MDL: MFCD20040384
    • Inchi: 1S/C8H7N3O3/c1-14-8-3-6(10)7(11(12)13)2-5(8)4-9/h2-3H,10H2,1H3
    • InChI Key: MZSOAOZWWJQCHD-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C#N)=CC(=C(C=1)N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 193.04874109g/mol
  • Monoisotopic Mass: 193.04874109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 105Ų

4-Amino-2-methoxy-5-nitrobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ID917-100mg
4-Amino-2-methoxy-5-nitrobenzonitrile
1196074-43-7 97%
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926CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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TRC
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$ 207.00 2023-04-19
TRC
A612040-5g
4-Amino-2-methoxy-5-nitrobenzonitrile
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$ 1200.00 2023-09-08
Alichem
A019092737-1g
4-Amino-2-methoxy-5-nitrobenzonitrile
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$725.04 2023-09-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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4-Amino-2-methoxy-5-nitrobenzonitrile
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ID917-50mg
4-Amino-2-methoxy-5-nitrobenzonitrile
1196074-43-7 97%
50mg
280.0CNY 2021-07-17
abcr
AB539292-250 mg
4-Amino-2-methoxy-5-nitrobenzonitrile; .
1196074-43-7
250MG
€160.90 2023-07-11
abcr
AB539292-1 g
4-Amino-2-methoxy-5-nitrobenzonitrile; .
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€334.80 2023-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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